Cas no 2092223-67-9 (2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide)

• Product Name: 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide
• CAS No: 2092223-67-9
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 5721769
• PubChem ID: 121204648
• Update Time: 2025-07-20

2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS026712954
• 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide
• F1907-8639
• 2092223-67-9
• Butanamide, 2-chloro-N-methyl-N-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C11H21ClN2O/c1-4-10(12)11(15)14(3)9-5-7-13(2)8-6-9/h9-10H,4-8H2,1-3H3
• InChI Key： WXQZMDUNYNKAGT-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N(C)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 232.1342410g/mol
• Monoisotopic Mass: 232.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 320.2±42.0 °C(Predicted)
• pka: 8.74±0.20(Predicted)

Additional information on 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide

Comprehensive Overview of 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide (CAS No. 2092223-67-9)

2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide, with the CAS number 2092223-67-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of N-substituted butanamides, which are known for their potential applications in medicinal chemistry and drug development. Its unique structure, featuring a chloro substituent and a methylpiperidinyl moiety, makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's systematic name, 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide, highlights its molecular framework, which combines a butanamide backbone with a piperidine ring. This structural combination is often associated with enhanced bioavailability and target specificity, making it a valuable candidate for further study. Researchers are particularly interested in its potential interactions with biological systems, as well as its physicochemical properties, such as solubility and stability under various conditions.

In recent years, the demand for specialized organic compounds like 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide has surged, driven by advancements in drug discovery and chemical synthesis. The compound's CAS number 2092223-67-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its potential applications span across multiple fields, including neurology, oncology, and metabolic disorders, where it may act as a precursor or intermediate in the synthesis of more complex molecules.

One of the key reasons for the growing interest in 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide is its relevance to structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to its chloro or methylpiperidinyl groups affect its biological activity. Such insights could lead to the development of new therapeutic agents with improved efficacy and reduced side effects. Additionally, the compound's potential role in central nervous system (CNS) drug development has sparked discussions in academic and industrial circles.

From a synthetic chemistry perspective, 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including amidation and alkylation processes, which require precise control of reaction conditions. The compound's stereochemistry and conformational flexibility also play a critical role in its reactivity and interactions with other molecules. These factors make it a fascinating subject for chemists working on asymmetric synthesis and catalysis.

The compound's relevance extends beyond the laboratory, as it aligns with current trends in green chemistry and sustainable drug development. Researchers are exploring eco-friendly synthetic routes to produce 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide, minimizing waste and energy consumption. This focus on sustainability resonates with broader societal concerns about environmental impact and resource conservation, making the compound a timely topic for discussion.

In summary, 2-chloro-N-methyl-N-(1-methylpiperidin-4-yl)butanamide (CAS No. 2092223-67-9) is a compound of significant scientific and practical interest. Its unique structural features, potential applications in drug discovery, and alignment with modern research trends underscore its importance in the field of organic chemistry. As research continues to uncover its properties and possibilities, this compound is poised to remain a focal point for innovation and discovery.